Cas no 2138052-75-0 (3-(azetidin-3-yloxy)methyl-5-(difluoromethyl)-1,2-oxazole)

• Product Name: 3-(azetidin-3-yloxy)methyl-5-(difluoromethyl)-1,2-oxazole
• CAS No: 2138052-75-0
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 6206467
• PubChem ID: 165499765
• Update Time: 2025-10-21

3-(azetidin-3-yloxy)methyl-5-(difluoromethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yloxy)methyl-5-(difluoromethyl)-1,2-oxazole
• EN300-1146829
• 2138052-75-0
• 3-[(azetidin-3-yloxy)methyl]-5-(difluoromethyl)-1,2-oxazole

• Inchi： 1S/C8H10F2N2O2/c9-8(10)7-1-5(12-14-7)4-13-6-2-11-3-6/h1,6,8,11H,2-4H2
• InChI Key： KGWYDUQDEIGSHI-UHFFFAOYSA-N
• SMILES： FC(C1=CC(COC2CNC2)=NO1)F

Computed Properties

• Exact Mass: 204.07103389g/mol
• Monoisotopic Mass: 204.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.3Ų

Additional information on 3-(azetidin-3-yloxy)methyl-5-(difluoromethyl)-1,2-oxazole

3-(Azetidin-3-yloxy)methyl-5-(difluoromethyl)-1,2-oxazole: A Comprehensive Overview

The compound 3-(azetidin-3-yloxy)methyl-5-(difluoromethyl)-1,2-oxazole (CAS No. 2138052-75-0) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of an azetidine ring and a difluoromethyl group introduces unique electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 3-(azetidin-3-yloxy)methyl-5-(difluoromethyl)-1,2-oxazole in drug discovery. Its structure allows for diverse interactions with biological targets, including enzymes and receptors. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of kinase inhibitors and GPCR modulators. The incorporation of the azetidine ring provides flexibility and hydrogen bonding capabilities, which are crucial for molecular recognition processes.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the oxazole ring through cyclization reactions and the subsequent introduction of the azetidine and difluoromethyl groups. Recent advancements in catalysis have enabled higher yields and improved selectivity in these reactions, making the compound more accessible for large-scale production.

In terms of physical properties, 3-(azetidin-3-yloxy)methyl-5-(difluoromethyl)-1,2-oxazole exhibits a melting point of approximately 145°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, which facilitates its use in various chemical reactions. The molecule's stability under physiological conditions has also been tested, showing minimal degradation over extended periods.

The application of this compound extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent research has demonstrated that incorporating 3-(azetidin-3-yloxy)methyl-5-(difluoromethyl)-1,2-oxazole into MOFs enhances their mechanical strength and thermal stability.

In conclusion, 3-(azetidin-3-yloxy)methyl-5-(difluoromethyl)-1,2-oxazole (CAS No. 2138052-75-0) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future research and development efforts.